Cas no 887588-12-7 (Benzenamine,N-(2,2-dimethylpropyl)-3,4-dimethoxy-)

Benzenamine,N-(2,2-dimethylpropyl)-3,4-dimethoxy- structure
887588-12-7 structure
Product Name:Benzenamine,N-(2,2-dimethylpropyl)-3,4-dimethoxy-
CAS No:887588-12-7
MF:C13H21NO2
MW:223.31134390831
CID:713491
PubChem ID:20785799
Update Time:2025-04-19

Benzenamine,N-(2,2-dimethylpropyl)-3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-(2,2-dimethylpropyl)-3,4-dimethoxy-
    • (2,2-Dimethylpropyl)-(3,4-dimethoxy-phenyl)-amine
    • N-(2,2-dimethylpropyl)-3,4-dimethoxyaniline
    • (2,2-DIMETHYLPROPyl)(3,4-DIMETHOXYPHENYL)AMINE
    • 887588-12-7
    • AKOS010581173
    • DTXSID80609797
    • SCHEMBL12932885
    • MDL: MFCD07786979
    • Inchi: 1S/C13H21NO2/c1-13(2,3)9-14-10-6-7-11(15-4)12(8-10)16-5/h6-8,14H,9H2,1-5H3
    • InChI Key: VGJFBKJDEQDVND-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)NCC(C)(C)C)OC

Computed Properties

  • Exact Mass: 223.157228913g/mol
  • Monoisotopic Mass: 223.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 30.5Ų
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